Cas no 941294-40-2 (5-Bromo-4-(3-methoxyphenyl)pyrimidine)

• Product Name: 5-Bromo-4-(3-methoxyphenyl)pyrimidine
• CAS No: 941294-40-2
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD09800945
• CID: 821275
• PubChem ID: 26369920
• Update Time: 2025-05-26

5-Bromo-4-(3-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(3-methoxyphenyl)pyrimidine
• 5-Bromo-4-(3-methoxyphenyl)pyrimidine (ACI)
• MFCD09800945
• AKOS015834337
• SB58838
• 941294-40-2
• CS-0205639
• DTXSID50650014
• J-517049
• BS-29687
• 5-Bromo-4-(3-methoxy-phenyl)-pyrimidine

• MDL： MFCD09800945
• Inchi： 1S/C11H9BrN2O/c1-15-9-4-2-3-8(5-9)11-10(12)6-13-7-14-11/h2-7H,1H3
• InChI Key： RLIIAQQLKMFFSL-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=C(OC)C=CC=2)=NC=NC=1

Computed Properties

• Exact Mass: 263.99000
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01000
• LogP: 2.91470

5-Bromo-4-(3-methoxyphenyl)pyrimidine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Bromo-4-(3-methoxyphenyl)pyrimidine

Comprehensive Overview of 5-Bromo-4-(3-methoxyphenyl)pyrimidine (CAS No. 941294-40-2)

5-Bromo-4-(3-methoxyphenyl)pyrimidine (CAS No. 941294-40-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrimidine derivative features a bromine substitution at the 5-position and a 3-methoxyphenyl group at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its applicability in drug discovery, particularly in targeting kinase inhibitors and cancer therapeutics, aligning with current trends in precision medicine.

The growing demand for small-molecule modulators in biomedical research has propelled interest in compounds like 5-Bromo-4-(3-methoxyphenyl)pyrimidine. Researchers frequently search for "pyrimidine-based drug candidates" or "brominated heterocycles in medicinal chemistry," reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its methoxy-phenyl moiety enhances solubility and binding affinity, addressing common challenges in lead optimization—a hot topic in AI-driven drug design platforms.

From a synthetic perspective, CAS No. 941294-40-2 serves as a building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmacophores. This aligns with industry searches for "efficient pyrimidine synthesis" and "halogenated intermediates for C-C bond formation." The compound’s crystalline stability and moderate reactivity make it suitable for scale-up processes, a critical factor for contract research organizations (CROs).

Beyond pharmaceuticals, 5-Bromo-4-(3-methoxyphenyl)pyrimidine finds niche applications in organic electronics due to its electron-deficient pyrimidine core. With rising interest in "organic semiconductors" and "OLED materials," researchers explore its potential in charge-transport layers. The bromine atom further allows post-functionalization, enabling tailored properties for optoelectronic devices—a trending topic in green energy solutions.

Quality control of CAS No. 941294-40-2 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. Queries such as "purity standards for research chemicals" underscore the importance of batch-to-batch consistency, especially for preclinical studies. Suppliers often highlight its ≥95% purity and provide detailed spectral data, catering to stringent academic and industrial requirements.

In summary, 5-Bromo-4-(3-methoxyphenyl)pyrimidine exemplifies the intersection of medicinal chemistry and advanced materials. Its dual utility in life sciences and nanotechnology positions it as a compound of enduring interest, resonating with contemporary searches for "multifunctional heterocycles" and "sustainable synthetic routes." As personalized therapeutics and smart materials evolve, this pyrimidine derivative will likely remain a keystone in innovation pipelines.